Cas no 1592430-94-8 (2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride)

• Product Name: 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride
• CAS No: 1592430-94-8
• MF: C₉H₁₇ClO₄S
• MW: 256.746881246567
• CID: 6147752
• PubChem ID: 102608511
• Update Time: 2025-06-09

2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride
• 2-[(oxetan-3-yloxy)methyl]pentane-1-sulfonyl chloride
• 1592430-94-8
• EN300-1144848

• Inchi： 1S/C9H17ClO4S/c1-2-3-8(7-15(10,11)12)4-14-9-5-13-6-9/h8-9H,2-7H2,1H3
• InChI Key： GGZLMDICEGKWMP-UHFFFAOYSA-N
• SMILES： ClS(CC(CCC)COC1COC1)(=O)=O

Computed Properties

• Exact Mass: 256.0536079g/mol
• Monoisotopic Mass: 256.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų

Additional information on 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride

2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride (CAS No. 1592430-94-8)

The compound 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride (CAS No. 1592430-94-8) is a highly specialized chemical entity with significant applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with an oxetane ring and a pentane chain, making it a versatile building block for chemical synthesis.

Recent studies have highlighted the potential of sulfonyl chlorides as key intermediates in the synthesis of sulfonamides, sulfonates, and other functionalized compounds. The presence of the oxetane ring in 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride adds an additional layer of complexity and functionality to the molecule, enabling it to participate in a wide range of chemical reactions. For instance, the oxetane moiety can act as a protecting group for hydroxyl functionalities during multi-step syntheses, while the sulfonyl chloride group serves as an electrophilic site for nucleophilic substitutions.

One of the most promising applications of this compound lies in its use as a precursor for the synthesis of advanced polymers and materials with tailored properties. Researchers have demonstrated that sulfonate esters derived from sulfonyl chlorides can be incorporated into polymer backbones to enhance thermal stability, mechanical strength, and chemical resistance. In particular, the integration of oxetane-containing units into polymer structures has been shown to improve their processability and dimensional stability under harsh conditions.

In the pharmaceutical industry, 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride has been explored as a potential intermediate for the synthesis of bioactive molecules. Its ability to undergo controlled nucleophilic substitutions makes it an ideal candidate for constructing complex drug scaffolds with precise stereochemistry and functional group placement. Recent advancements in asymmetric catalysis have further expanded its utility in the synthesis of enantiomerically pure compounds, which are critical for drug development.

The synthesis of 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride typically involves multi-step processes that require careful optimization to ensure high yields and product purity. Key steps often include the preparation of the oxetane derivative, followed by sulfonation using appropriate sulfonylating agents under controlled conditions. The reaction conditions are critical to avoid side reactions and ensure the formation of the desired product.

From an environmental perspective, understanding the behavior and fate of sulfonyl chlorides in natural systems is essential for assessing their potential impact on ecosystems. Recent studies have focused on evaluating the biodegradation pathways of such compounds under various environmental conditions, with particular attention to their persistence in aquatic environments and soil systems.

In conclusion, 2-(oxetan-3-yloxy)methylpentane-1-sulfonyl chloride (CAS No. 1592430-94-8) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure and reactivity make it a valuable tool for researchers and manufacturers alike, driving innovation in materials science, pharmaceuticals, and beyond.